2-Bromo-7,8-dihydro[1,2,4]triazolo[5,1-b][1,5,3]dioxazepine

Specification

• CAS No.: 1674390-11-4
• Molecular Formula: C5H6BrN3O2
• Molecular Weight: 220.02 g/mol
• IUPAC Name: 2-bromo-7,8-dihydro-5H-[1,2,4]triazolo[5,1-b][1,5,3]dioxazepine
• Standard InChI: InChI=1S/C5H6BrN3O2/c6-4-7-5-9(8-4)3-10-1-2-11-5/h1-3H2
• Standard InChI Key: LFFIKQVUNBYGBA-UHFFFAOYSA-N
• SMILES: C1COC2=NC(=NN2CO1)Br
• Canonical SMILES: C1COC2=NC(=NN2CO1)Br

Introduction

Synthesis Methods

The synthesis of 2-Bromo-7,8-dihydrotriazolo[5,1-b]dioxazepine involves multi-step reactions that require careful control of conditions to achieve the desired product. Common methods involve the condensation of appropriate precursors followed by cyclization reactions. The specific steps may include:

• Preparation of Precursors: Synthesis of the necessary starting materials, such as triazole derivatives and dioxazepine precursors.

• Condensation and Cyclization: Reaction conditions are optimized to form the fused ring system, often involving heating or the use of catalysts.

• Bromination: Introduction of the bromine atom at the desired position, typically through electrophilic substitution reactions.

Potential Applications

While specific applications of 2-Bromo-7,8-dihydrotriazolo[5,1-b]dioxazepine may not be widely documented, compounds with similar structures have shown promise in various fields:

• Pharmaceuticals: Triazolodioxazepines can exhibit biological activity relevant to drug development, such as antimicrobial or antiviral properties.

• Materials Science: The unique ring system might contribute to interesting optical or electrical properties, making them candidates for advanced materials.

Research Findings

Research on this specific compound is limited, but studies on related triazolodioxazepines provide insights into potential areas of investigation:

Study Focus	Key Findings
Biological Activity	Some triazolodioxazepines have shown antimicrobial activity, suggesting potential applications in medicine.
Chemical Reactivity	The presence of a bromine atom allows for further functionalization, which can be exploited in organic synthesis.
Structural Analysis	X-ray crystallography and NMR spectroscopy are commonly used to confirm the structure of these compounds.